Cas no 61206-96-0 (2,3-Thiophenedicarboxylic acid, 4-phenyl-, 3-ethyl 2-methyl ester)

• Product Name: 2,3-Thiophenedicarboxylic acid, 4-phenyl-, 3-ethyl 2-methyl ester
• CAS No: 61206-96-0
• MF: C₁₅H₁₄O₄S
• MW: 290.334263324738
• CID: 488452
• PubChem ID: 71398261
• Update Time: 2025-04-19

2,3-Thiophenedicarboxylic acid, 4-phenyl-, 3-ethyl 2-methyl ester Chemical and Physical Properties

Names and Identifiers

• 2,3-Thiophenedicarboxylic acid, 4-phenyl-, 3-ethyl 2-methyl ester
• 3-O-ethyl 2-O-methyl 4-phenylthiophene-2,3-dicarboxylate
• DTXSID10819706
• 61206-96-0
• 3-Ethyl 2-methyl 4-phenylthiophene-2,3-dicarboxylate

• Inchi： 1S/C15H14O4S/c1-3-19-14(16)12-11(10-7-5-4-6-8-10)9-20-13(12)15(17)18-2/h4-9H,3H2,1-2H3
• InChI Key： TXNBHNZUIRNPLV-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C(C(=O)OCC)=C1C(=O)OC

Computed Properties

• Exact Mass: 290.06132
• Monoisotopic Mass: 290.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 52.6